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Compound of Interest

Compound Name: RDR 02308

Cat. No.: B10857443

Disclaimer: Publicly available information regarding the specific compound designated "RDR
02308" with CAS number 4155-82-2 is limited and presents conflicting data. While some
sources associate this identifier with a distinct chemical entity, a comprehensive body of
research detailing its biological activity, mechanism of action, and experimental protocols is not
readily accessible in the public domain. This guide synthesizes the available information and
highlights the current knowledge gaps.

Chemical Identity and Properties

Initial investigation into CAS number 4155-82-2 reveals an association with a compound
referred to as RDR 02308. A safety data sheet from ChemScene provides the following details
for this substance:

Property Value
Formula C19H15N303
Molecular Weight 333.34 g/mol

- Laboratory chemicals, manufacture of
Identified Uses

substances

It is crucial to note a discrepancy in public databases. The CAS number 4155-82-2 is also
linked to "5-Furan-2-yl-3-(4-nitro-phenyl)-1-phenyl-4,5-dihydro-1h-pyrazole" in a safety data
sheet from Combi-Blocks. This highlights a potential ambiguity in the assignment or reporting of
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this specific CAS number. For the purpose of this guide, we will focus on the entity designated
as RDR 02308 with the molecular formula C19H15N30s.

Biological Activity and Mechanism of Action

As of this writing, there is no publicly available scientific literature detailing the biological
activity, mechanism of action, or specific signaling pathways associated with RDR 02308. The
intended use as "laboratory chemicals" suggests it may be a research compound, but without
published studies, its pharmacological profile remains unknown.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or biological evaluation of RDR
02308 are not available in the public domain. Standard laboratory procedures for handling
chemical substances, as outlined in the safety data sheet, should be followed. These include
ensuring adequate ventilation, using personal protective equipment such as safety goggles and
gloves, and having access to an eye wash station and safety shower.

Quantitative Data

A thorough search of scientific databases and chemical supplier information did not yield any
quantitative data for RDR 02308. This includes, but is not limited to:

ICso or ECso values

Binding affinities (Ki, Ks)

Pharmacokinetic data (ADME)

In vitro or in vivo efficacy data

The absence of this information prevents a quantitative assessment of the compound's activity
and potential therapeutic applications.

Signaling Pathways and Experimental Workflows

Due to the lack of research on the biological effects of RDR 02308, there are no established
signaling pathways or experimental workflows to visualize.
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Conclusion and Future Directions

RDR 02308 (CAS 4155-82-2) is a chemical entity for which there is a significant lack of publicly
available scientific data. While its basic chemical properties are documented in safety data
sheets, its biological function, mechanism of action, and potential applications remain
uncharacterized. The conflicting information associated with its CAS number further
complicates its identification.

For researchers, scientists, and drug development professionals, RDR 02308 represents an
unknown entity. Future research would be required to:

Unequivocally confirm the chemical structure associated with CAS number 4155-82-2.

Synthesize and characterize the compound to verify its properties.

Conduct in vitro and in vivo studies to determine its biological activity and identify potential
molecular targets.

Elucidate the mechanism of action and any associated signaling pathways.

Without such foundational research, a comprehensive technical understanding of RDR 02308
cannot be achieved. Researchers interested in this compound would need to initiate a full
discovery and characterization program.

¢ To cite this document: BenchChem. [An In-depth Technical Guide on RDR 02308 (CAS
Number: 4155-82-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857443#rdr-02308-cas-number-4155-82-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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